Cas no 1806489-46-2 (2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine
• CAS No: 1806489-46-2
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• CID: 4906839
• Update Time: 2025-06-23

2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-phenyl-4-(trifluoromethyl)pyridine
• 2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H7F4N/c13-11-7-9(12(14,15)16)6-10(17-11)8-4-2-1-3-5-8/h1-7H
• InChI Key： WPOLBQNCBRKMKZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1)C1C=CC=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine

Professional Introduction to 2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine (CAS No. 1806489-46-2)

2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine, with the chemical identifier CAS No. 1806489-46-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural composition, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine consists of a pyridine core substituted with a fluoro group at the 2-position, a phenyl group at the 6-position, and a trifluoromethyl group at the 4-position. This specific arrangement of functional groups imparts distinct chemical and electronic characteristics to the molecule, making it highly versatile for further derivatization and functionalization. The presence of the fluoro and trifluoromethyl groups, in particular, enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated heterocycles in medicinal chemistry. The incorporation of fluorine atoms into organic molecules has been shown to modulate their pharmacokinetic properties, including bioavailability, metabolic clearance, and binding affinity to biological targets. 2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine exemplifies this trend, as its structural features make it an ideal candidate for designing novel therapeutic agents.

One of the most compelling aspects of 2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine is its utility as a building block in the synthesis of pharmacologically active compounds. Researchers have leveraged its reactive sites to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in creating small-molecule inhibitors for enzymes involved in cancer metabolism. The trifluoromethyl group, in particular, has been shown to enhance binding interactions with protein targets, leading to increased efficacy and reduced off-target effects.

The pharmaceutical industry has been particularly interested in exploring the potential of 2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine in developing treatments for neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective properties, making them promising candidates for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluoro group's ability to influence metabolic pathways also makes it an attractive feature for designing drugs that can cross the blood-brain barrier more effectively.

Agrochemical applications of 2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine are also emerging as a significant area of interest. Its structural motifs are found in several herbicides and fungicides that have demonstrated high efficacy against resistant crop pathogens. The compound's stability under various environmental conditions further enhances its suitability for agricultural use. By incorporating this intermediate into new formulations, researchers aim to develop more sustainable and effective crop protection solutions.

The synthesis of 2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine presents unique challenges due to its complex structural requirements. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled researchers to produce this compound with high yields and purity. These advancements not only facilitate academic research but also pave the way for large-scale production in industrial settings.

The future prospects for 2-Fluoro-6-phenyl-4-(trifluoromethyl)pyridine are vast and multifaceted. As our understanding of fluorinated compounds continues to grow, so too will their applications across various scientific disciplines. Ongoing research efforts are focused on expanding the chemical space accessible through this intermediate, exploring new synthetic routes, and identifying novel therapeutic targets. It is anticipated that CAS No. 1806489-46-2 will remain at the forefront of innovation in both pharmaceuticals and agrochemicals.